Cas no 6318-55-4 (cis-Aconitic Anhydride)

• Product Name: cis-Aconitic Anhydride
• CAS No: 6318-55-4
• MF: C₆H₄O₅
• MW: 156.092962265015
• MDL: MFCD00005524
• CID: 85623
• PubChem ID: 24853034
• Update Time: 2025-04-18

cis-Aconitic Anhydride Chemical and Physical Properties

Names and Identifiers

• 2,5-dihydro-2,5-dioxofuran-3-acetic acid
• cis-Aconitic anhydride
• 2-(2,5-dioxofuran-3-yl)acetic acid
• (2,5-Dioxo-2,5-dihydro-furan-3-yl)-acetic acid
• (Z)-Aconitic anhydride
• 3-Furanacetic acid,2,5-dihydro-2,5-dioxo
• Aconitic anhydride
• carboxymethylmaleic anhydride
• cis-Aconitic acid anhydride
• cis-acotinic anyhydride
• cis-Propene-1,2,3-tricarboxylic anhydride
• propene-1,2,3-tricarboxylic acid-1,2-anhydride
• 2-(2,5-dioxo-2,5-dihydrofuran-3-yl)acetic acid
• UNII-6G00QN452A
• Trans-aconiticacidanhydride
• MFCD00005524
• EINECS 250-668-4
• NSC 31662
• AKOS015893949
• 2-(2,5-dioxo-3-furyl)acetic acid
• 1-Propene-1,2,3-tricarboxylic acid, cyclic 1,2-anhydride
• (2,5-Dioxo-3-furyl)acetic acid
• SB61008
• (2,5-dioxo-2,5-dihydro-furan-3-yl)acetic acid
• 3-Furanacetic acid, 2,5-dihydro-2,5-dioxo-
• DTXSID8064228
• cis-Aconitic anhydride, 95%
• A-2450
• 6G00QN452A
• SY027478
• (2,5-Dioxo-2,5-dihydro-3-furanyl)acetic acid
• (2,5-Dioxo-2,5-dihydro-3-furanyl)acetic acid #
• NSC31662
• 3-Furanacetic acid,5-dihydro-2,5-dioxo-
• cis-Aconitic anhydride treated casein
• 31511-11-2
• FT-0623934
• CS-0204449
• 6318-55-4
• NS00035357
• 1-Propene-1,3-tricarboxylic acid, cyclic 1,2-anhydride
• cis-Aconitic anhydride treated BSA
• NSC-31662
• (2,5-Dioxo-2,5-dihydrofuran-3-yl)acetic acid
• BCP28868
• (Z)-Prop-1-ene-1,2,3-tricarboxylic cyclic anhydride
• EN300-115946
• EINECS 228-663-3
• SCHEMBL225018
• 2,5-DIHYDRO-2,5-DIOXO-3-FURANACETIC ACID
• AS-0203
• 2,5-Dihydro-2,5-dioxo-3-furanacetic Acid;(2,5-Dioxo-2,5-dihydrofuran-3-yl)acetic Acid
• G29528
• (2,5-dioxofuran-3-yl)acetic acid
• DB-111746
• cis-Aconitic Anhydride

• MDL： MFCD00005524
• Inchi： 1S/C6H4O5/c7-4(8)1-3-2-5(9)11-6(3)10/h2H,1H2,(H,7,8)
• InChI Key： GVJRTUUUJYMTNQ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C1=O)CC(=O)O)=O
• BRN： 127575

Computed Properties

• Exact Mass: 156.00600
• Monoisotopic Mass: 156.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• Color/Form: White leafy or flake crystals.
• Density: 1.5±0.1 g/cm3
• Melting Point: 75-78 °C (lit.)
• Boiling Point: 439.9±18.0 °C at 760 mmHg
• Flash Point: 194.6±14.7 °C
• Refractive Index: 1.506
• PSA: 80.67000
• LogP: -0.52910
• Sensitiveness: Moisture Sensitive

cis-Aconitic Anhydride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：Ⅱ
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives